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Compound of Interest

Compound Name: Myrcenol-d6

Cat. No.: B12386408 Get Quote

For researchers and drug development professionals, a Certificate of Analysis (CoA) is a

critical document that guarantees the identity, purity, and quality of a chemical standard. This

guide provides an in-depth explanation of a typical CoA for Myrcenol-d6, a deuterated form of

the naturally occurring terpenoid, myrcenol. Understanding the data presented and the

analytical techniques employed is paramount for ensuring the accuracy and reliability of

experimental results.

Product Identification and Chemical Properties
The initial section of a CoA provides fundamental information about the compound. This

includes the product name, catalog number for ordering, and the specific lot number for

traceability. Crucially, it also details the chemical structure and properties.

Table 1: Myrcenol-d6 Product Information
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Parameter Value

Product Name Myrcenol-d6

Catalog Number M-078

Lot Number 2024-001A

Chemical Name 2-methyl-6-methylideneoct-7-en-2-ol-d6

CAS Number Not available

Molecular Formula C₁₀H₁₂D₆O[1]

Molecular Weight 160.29 g/mol [1]

Table 2: Physical and Chemical Properties

Property Specification

Appearance Colorless to pale yellow liquid

Solubility Soluble in Methanol, DMSO

Storage -20°C, under inert atmosphere

Analytical Data and Specifications
This core section of the CoA summarizes the results of various analytical tests performed on

the specific batch of Myrcenol-d6. Each test provides a quantitative measure of a specific

quality attribute.

Table 3: Analytical Specifications and Results

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.medchemexpress.com/myrcenol-d6.html?locale=ja-JP
https://www.medchemexpress.com/myrcenol-d6.html?locale=ja-JP
https://www.benchchem.com/product/b12386408?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12386408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Test Method Specification Result

Chemical Purity HPLC ≥ 98.0% 99.5%

Identity ¹H NMR Conforms to structure Conforms

Identity MS Conforms to structure Conforms

Isotopic Purity MS ≥ 99% atom % D 99.6%

Deuterium

Incorporation
MS Report Results d₆ = 99.6%

d₅ = 0.3%

d₄ = 0.1%

d₀-d₃ < 0.1%

Residual Solvents GC-MS
Meets USP <467>

limits
Passes

Heavy Metals ICP-MS ≤ 10 ppm Passes

Experimental Protocols
The following are detailed methodologies for the key experiments cited in the Certificate of

Analysis for Myrcenol-d6.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity
Objective: To determine the purity of the Myrcenol-d6 compound by separating it from any

non-deuterated or other impurities.

Methodology:

Sample Preparation: A stock solution of Myrcenol-d6 is prepared by dissolving a precisely

weighed amount in a suitable solvent, such as methanol, to a known concentration (e.g., 1

mg/mL).
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Instrumentation: A standard HPLC system equipped with a UV detector is used.

Chromatographic Conditions:

Column: A reverse-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

Mobile Phase: A gradient of acetonitrile and water.

Flow Rate: 1.0 mL/min.

Injection Volume: 10 µL.

Detection: UV at 220 nm.

Analysis: The sample is injected into the HPLC system. The retention time of the major peak

corresponding to Myrcenol-d6 is recorded. The purity is calculated based on the area of the

main peak relative to the total area of all peaks in the chromatogram.

Mass Spectrometry (MS) for Identity and Isotopic Purity
Objective: To confirm the molecular weight of Myrcenol-d6 and to determine the isotopic

distribution and enrichment.

Methodology:

Sample Preparation: The sample is diluted in a suitable solvent and infused into the mass

spectrometer.

Instrumentation: A high-resolution mass spectrometer, often coupled with a Gas

Chromatograph (GC-MS), is used.

MS Conditions:

Ionization Mode: Electron Ionization (EI) or Electrospray Ionization (ESI).

Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

Scan Range: A range that includes the expected molecular ion of Myrcenol-d6 (m/z

160.29).
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Analysis:

Identity Confirmation: The mass spectrum is analyzed for the presence of the molecular

ion peak corresponding to the calculated mass of Myrcenol-d6.

Isotopic Purity: The relative intensities of the ion peaks corresponding to different

deuterated species (d0 to d6) are measured. The isotopic purity is calculated as the

percentage of the d6 species relative to all other species.

Nuclear Magnetic Resonance (¹H NMR) Spectroscopy for
Identity
Objective: To confirm the chemical structure of Myrcenol-d6 by analyzing the hydrogen atoms

in the molecule.

Methodology:

Sample Preparation: A small amount of the Myrcenol-d6 sample is dissolved in a deuterated

solvent (e.g., CDCl₃).

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

NMR Analysis: The ¹H NMR spectrum is acquired. The chemical shifts, splitting patterns, and

integration of the peaks are analyzed. For a deuterated compound like Myrcenol-d6, the

absence of signals at the positions where deuterium atoms have replaced protons confirms

the success of the deuteration. The remaining proton signals should correspond to the

expected structure of the Myrcenol backbone.

Workflow and Quality Assurance
The generation of a Certificate of Analysis is a systematic process that ensures the quality and

reliability of the product. The following diagram illustrates the typical workflow.
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Myrcenol-d6 Certificate of Analysis Workflow
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Final Product with CoA

Click to download full resolution via product page

Caption: Workflow for the generation of a Myrcenol-d6 Certificate of Analysis.
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This guide provides a comprehensive overview of a Myrcenol-d6 Certificate of Analysis,

enabling researchers to critically evaluate the quality of their standards and ensure the integrity

of their scientific work. The detailed experimental protocols and workflow visualization offer a

deeper understanding of the rigorous testing that underpins this essential document.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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